Cas no 59580-37-9 (Phenol, 4-nitro-2-(1H-pyrrol-1-yl)-)

• Product Name: Phenol, 4-nitro-2-(1H-pyrrol-1-yl)-
• CAS No: 59580-37-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4055661
• PubChem ID: 12340622
• Update Time: 2025-04-22

Phenol, 4-nitro-2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-2-(1H-pyrrol-1-yl)-
• HKVKXWITSJCMNS-UHFFFAOYSA-N
• 4-nitro-2-(1H-pyrrol-1-yl)phenol
• 4-Nitro-2-pyrrol-1-yl-phenol
• 59580-37-9
• SCHEMBL10232248
• DB-167741
• SCHEMBL2060780

• Inchi： 1S/C10H8N2O3/c13-10-4-3-8(12(14)15)7-9(10)11-5-1-2-6-11/h1-7,13H
• InChI Key： HKVKXWITSJCMNS-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C=C1N1C=CC=C1

Computed Properties

• Exact Mass: 204.05349212Da
• Monoisotopic Mass: 204.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų